Cas no 1094493-68-1 (4-(butan-2-yl)amino-2-chlorobenzonitrile)

• Product Name: 4-(butan-2-yl)amino-2-chlorobenzonitrile
• CAS No: 1094493-68-1
• MF: C₁₁H₁₃ClN₂
• MW: 208.687321424484
• CID: 5186181
• PubChem ID: 43168382
• Update Time: 2026-03-05

4-(butan-2-yl)amino-2-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-chloro-4-[(1-methylpropyl)amino]-
• 4-(butan-2-yl)amino-2-chlorobenzonitrile

• Inchi： 1S/C11H13ClN2/c1-3-8(2)14-10-5-4-9(7-13)11(12)6-10/h4-6,8,14H,3H2,1-2H3
• InChI Key： VHOUAWFVLFVBBP-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(NC(C)CC)C=C1Cl

Additional information on 4-(butan-2-yl)amino-2-chlorobenzonitrile

Comprehensive Overview of 4-(butan-2-yl)amino-2-chlorobenzonitrile (CAS No. 1094493-68-1)

4-(butan-2-yl)amino-2-chlorobenzonitrile, with the CAS number 1094493-68-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of chlorinated benzonitrile derivatives, which are widely studied for their potential applications in drug discovery and crop protection. The unique structural features of this molecule, including its butylamino and chloro substituents, contribute to its distinct chemical properties and reactivity.

In recent years, the demand for high-purity specialty chemicals like 4-(butan-2-yl)amino-2-chlorobenzonitrile has surged, driven by advancements in precision medicine and sustainable agriculture. Researchers are particularly interested in its potential as a building block for novel pharmaceutical intermediates or agrochemical formulations. The compound's molecular structure allows for diverse modifications, making it valuable for structure-activity relationship (SAR) studies in medicinal chemistry.

The synthesis of CAS 1094493-68-1 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure optimal yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. Its physicochemical properties, including solubility, melting point, and stability, are critical parameters for researchers considering its application in various formulations.

From an industrial perspective, 4-(butan-2-yl)amino-2-chlorobenzonitrile represents an important fine chemical in the supply chain for active pharmaceutical ingredients (APIs). Manufacturers are increasingly focusing on green chemistry approaches to produce such compounds more sustainably, addressing growing concerns about environmental impact in chemical production. This aligns with current trends in ESG (Environmental, Social, and Governance) compliance within the chemical industry.

The compound's potential applications extend to material science, where its aromatic structure could contribute to the development of advanced functional materials. Some studies suggest possible uses in organic electronics or as a precursor for liquid crystal materials. However, most current research focuses on its biological activity, particularly in the context of enzyme inhibition or receptor modulation studies.

Quality control is paramount when working with CAS 1094493-68-1, as impurities can significantly affect research outcomes. Reputable suppliers provide comprehensive certificates of analysis (CoA) and maintain strict quality assurance protocols. Researchers should verify the compound's purity through appropriate analytical methods before use in sensitive applications.

In the context of intellectual property, 4-(butan-2-yl)amino-2-chlorobenzonitrile may be covered by various patents related to its synthesis methods or specific applications. Organizations conducting research with this compound should perform thorough patent landscape analysis to avoid infringement issues. The growing importance of generic pharmaceuticals has increased scrutiny on such chemical entities in recent years.

From a safety perspective, while not classified as hazardous under standard regulations, proper laboratory handling procedures should always be followed when working with organic compounds like 1094493-68-1. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas. Material Safety Data Sheets (MSDS) should be consulted for specific handling instructions.

The global market for specialty chemicals including 4-(butan-2-yl)amino-2-chlorobenzonitrile is expected to grow steadily, driven by increasing R&D investment in life sciences and agricultural technology. Emerging markets in Asia are particularly active in this space, with many contract research organizations (CROs) and custom synthesis providers offering access to such compounds.

For researchers considering 1094493-68-1 for their work, it's important to note that the compound's structure-activity relationships may vary significantly depending on the biological target. Computational chemistry approaches, including molecular docking and QSAR modeling, can provide valuable insights before committing to expensive laboratory synthesis or testing.

The future of chlorobenzonitrile derivatives like 4-(butan-2-yl)amino-2-chlorobenzonitrile appears promising, particularly in the development of next-generation therapeutics and eco-friendly agrochemicals. As regulatory requirements become more stringent worldwide, the demand for well-characterized, high-purity compounds will likely increase, creating opportunities for manufacturers and researchers alike.